Cas no 33209-75-5 (4-(2-methoxyphenyl)butanoic acid)

4-(2-methoxyphenyl)butanoic acid Properties

Names and Identifiers

• Benzenebutanoic acid,2-methoxy-
• 4-(2-Methoxyphenyl)butyric Acid
• 4-(2-METHOXYPHENYL)BUTANOIC ACID
• 4-(2-Methoxy-phenyl)-butyric acid
• 4-(2-anisyl)-butyric acid
• 4-(2-Methoxyphenyl)-butanoic acid
• 4-(2-Methoxy-phenyl)-buttersaeure
• 4-o-Anisylbuttersaeure
• AC1N3SJD
• AG-A-65845
• AG-F-11828
• CTK4H0173
• o-Methoxyphenylbutyric acid
• SureCN3264881
• 4-(2-methoxyphenyl)butanoic acid
• SCHEMBL3264881
• AS-60600
• DTXSID50399219
• 33209-75-5
• M2926
• 4-(2-methoxyphenyl)butanoicAcid
• CS-0215429
• 2-Methoxy-benzenebutanoic acid
• T72313
• EN300-246741
• AKOS000301528
• MFCD00796491
• DB-348566
• DB-262562
• +Expand

• MDL： MFCD00796491
• InChIKey： DEOJMVLFGSPFIZ-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H14O3/c1-14-10-7-3-2-5-9(10)6-4-8-11(12)13/h2-3,5,7H,4,6,8H2,1H3,(H,12,13)
• SMILES： COC1=CC=CC=C1CCCC(=O)O

Computed Properties

• Exact Mass: 194.09432
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Monoisotopic Mass: 194.094
• Heavy Atom Count: 14
• Complexity: 179
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53
• Boiling Point: 160°C/3mmHg(lit.)
• Melting Point: Not available
• Vapor Pressure: 0.0±0.7 mmHg at 25°C
• Flash Point: 123.4±14.4 °C
• Color/Form: Not available
• Density: 1.1±0.1 g/cm3